Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate hydrochloride
Description
Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate hydrochloride, also known as BAPC-HCl, is an organic compound that is widely used in scientific research. It is a colorless crystalline solid that is soluble in water and other polar solvents. BAPC-HCl is used in a variety of applications, including chemical synthesis, biochemical and physiological studies, and drug discovery.
Scientific Research Applications
Drug Discovery and Development
This compound serves as a versatile scaffold in drug discovery due to the pyrrolidine ring, which is widely used by medicinal chemists to create compounds for treating human diseases. The pyrrolidine ring’s non-planarity and sp3-hybridization allow for efficient exploration of pharmacophore space and contribute significantly to the stereochemistry of molecules .
Synthesis of Biologically Active Compounds
The pyrrolidine derivative is instrumental in synthesizing bioactive molecules with target selectivity. It’s used to create derivatives like pyrrolizines, pyrrolidine-2-one, and pyrrolidine-2,5-diones, which have been studied for their biological activities and structure-activity relationships .
Carbonic Anhydrase Inhibition
Researchers have utilized derivatives of pyrrolidine, such as pyrrolidine-2,5-dione, to develop inhibitors for carbonic anhydrase isoenzymes. These enzymes are implicated in various diseases, and their inhibition can be therapeutic .
Material Science
In material science, the compound’s structural versatility can be harnessed to create new materials with specific properties. Its ability to form stable bonds and introduce chirality makes it valuable for developing advanced materials .
Chemical Synthesis
Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate hydrochloride is used as a building block in chemical synthesis. Its reactivity with various reagents allows for the construction of complex molecules with potential applications in various chemical industries .
Chromatography
The compound can be used in chromatography as a standard or reference compound due to its well-defined properties. It helps in the calibration of equipment and ensures the accuracy of chromatographic analyses .
Analytical Chemistry
In analytical chemistry, this compound is used to study reaction mechanisms and kinetics. Its predictable behavior under different conditions makes it an excellent model for understanding complex chemical reactions .
Life Sciences Research
The pyrrolidine ring is significant in life sciences research, where it’s used to mimic or interfere with biological processes. This application is crucial in understanding cellular mechanisms and developing therapeutic strategies .
properties
IUPAC Name |
benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2.ClH/c14-9-12-7-4-8-15(12)13(16)17-10-11-5-2-1-3-6-11;/h1-3,5-6,12H,4,7-10,14H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONODQZLASNRARN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)OCC2=CC=CC=C2)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10558401 |
Source
|
| Record name | Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10558401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate hydrochloride | |
CAS RN |
119020-00-7 |
Source
|
| Record name | Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10558401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(Carboxymethyl)thio]-7-chloro-4H-1,2,4-benzothiadiazine 1,1-dioxide](/img/structure/B40392.png)
![(Imidazo[2,1-b]benzothiazol-2-yl)methanol](/img/structure/B40395.png)
![4,5-Dihydro-7-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B40397.png)
![2-{[(4-Methoxyphenyl)sulfonyl]amino}-2-phenylacetic acid](/img/structure/B40399.png)
![8-Bromo-6-chloroimidazo[1,2-a]pyridine](/img/structure/B40403.png)
